Cas no 1509239-86-4 (6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine)

• Product Name: 6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine
• CAS No: 1509239-86-4
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5694179
• PubChem ID: 59145516
• Update Time: 2023-11-24

6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17275094
• C92329
• EN300-1721036
• SCHEMBL19305368
• 6,6-dimethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazol-3-amine
• 1509239-86-4
• 2225154-21-0
• 6,6-Dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine
• Pyrrolo[3,4-c]pyrazol-3-amine, 2,4,5,6-tetrahydro-6,6-dimethyl-
• 6,6-Dimethyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazol-3-amine
• 6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazol-3-amine

• Inchi： 1S/C7H12N4/c1-7(2)5-4(3-9-7)6(8)11-10-5/h9H,3H2,1-2H3,(H3,8,10,11)
• InChI Key： KLDLJJRSWZYEFL-UHFFFAOYSA-N
• SMILES： N1CC2C(N)=NNC=2C1(C)C

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 349.3±42.0 °C(Predicted)
• pka: 16.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles